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Compound of Interest

2-Bromo-4-tert-butyl-6-
Compound Name:

methylphenol

cat. No.: B1600715

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 2-Bromo-4-tert-butyl-6-methylphenol (CAS No. 1516-93-4). The information is
compiled to ensure laboratory safety and proper use in research and development settings.

Section 1: Chemical and Physical Properties

2-Bromo-4-tert-butyl-6-methylphenol is a substituted phenolic compound. Its key physical
and chemical properties are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 1516-93-4 [1112][3]
Molecular Formula C11H1sBrO [11[2][3]
Molecular Weight 243.14 g/mol [11[2]
2-bromo-6-tert-butyl-4-
IUPAC Name [11[4]
methylphenol
2-bromo-4-methyl-6-tert-
Synonyms butylphenol, 2-bromo-6-t-butyl-  [1]
p-cresol
Appearance Liguid or solid [4]
Purity >97% [4115]
XLogP3-AA 4.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
ydrog p 1 3]
Count
Rotatable Bond Count 1 [3]

Section 2: Safety and Handling Protocols

2.1 Hazard ldentification

2-Bromo-4-tert-butyl-6-methylphenol is classified as a hazardous substance. The primary

hazards are:

¢ Skin Irritation; Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

2.2 Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling this chemical. The following PPE is
mandatory:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator for organic vapors should be used.

A workflow for selecting and using appropriate PPE.

2.3 First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

2.4 Spill and Leak Procedures

In the event of a spill, follow these procedures:
o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.
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¢ Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous
waste disposal.

+ Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

( Evacuate Area )

l

( Ensure Adequate Ventilation )

( Wear Appropriate PPE )

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Labeled Container

l

Decontaminate Spill Area

Dispose of as
Hazardous Waste
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A flowchart for responding to a chemical spill.

Section 3: Storage and Disposal

3.1 Storage

Store 2-Bromo-4-tert-butyl-6-methylphenol in a tightly sealed container in a cool, dry, and
well-ventilated area.[6] Keep it away from incompatible materials such as strong oxidizing
agents. The recommended storage temperature is 4-8°C.[5]

3.2 Disposal

Dispose of this chemical and its container as hazardous waste in accordance with local, state,
and federal regulations. Do not dispose of it down the drain or into the environment.
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A protocol for the proper disposal of chemical waste.

Section 4: Experimental Protocols

4.1 General Use in Organic Synthesis

2-Bromo-4-tert-butyl-6-methylphenol can be used as a building block in organic synthesis,
particularly in the development of novel antioxidants and other biologically active molecules.[7]
[8][9] Due to the presence of the hydroxyl and bromo functional groups, it can undergo various
reactions such as etherification, esterification, and cross-coupling reactions.
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4.2 Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides a general method for the analysis of 2-Bromo-4-tert-butyl-6-
methylphenol. The exact parameters may need to be optimized for your specific instrument
and application.

Objective: To qualitatively and quantitatively analyze 2-Bromo-4-tert-butyl-6-methylphenol in
a sample matrix.

Materials:

e GC-MS system with a suitable capillary column (e.g., HP-5ms)
e Sample containing 2-Bromo-4-tert-butyl-6-methylphenol

e High-purity solvent (e.g., dichloromethane or ethyl acetate)

» Derivatizing agent (e.g., BSTFA with 1% TMCS), if necessary, to improve volatility and peak
shape.

« Internal standard (optional, for quantitative analysis)
Procedure:
e Sample Preparation:

o Dissolve a known amount of the sample in the chosen solvent to a final concentration
suitable for GC-MS analysis (typically in the pg/mL to ng/mL range).

o If using an internal standard, add a known amount to the sample solution.

o Derivatization (if required): In a clean vial, add a specific volume of the sample solution.
Evaporate the solvent under a gentle stream of nitrogen. Add the derivatizing agent, cap
the vial, and heat at a specific temperature (e.g., 60-70°C) for a set time to ensure
complete reaction.[10]

¢ GC-MS Instrument Setup:
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o Injector: Set to a temperature of 250-280°C. Use a splitless injection mode for trace
analysis.

o Oven Program: Start at a low temperature (e.g., 60°C) and hold for a few minutes. Then,
ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature of 280-
300°C and hold for several minutes.

o Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

o Mass Spectrometer: Set the ion source temperature to ~230°C and the quadrupole
temperature to ~150°C. Scan a mass range of m/z 50-500.

o Data Acquisition and Analysis:
o Inject 1 pL of the prepared sample into the GC-MS.
o Acquire the data.

o Identify the peak corresponding to 2-Bromo-4-tert-butyl-6-methylphenol (or its
derivative) based on its retention time and mass spectrum. The mass spectrum should
show the molecular ion peak and characteristic fragmentation patterns.

Section 5: Biological Activity and Potential
Applications

While specific signaling pathways for 2-Bromo-4-tert-butyl-6-methylphenol are not well-
documented, related butylated phenol compounds are known for their biological activities:

o Antioxidant Properties: Many substituted phenols, including butylated hydroxytoluene (BHT),
are potent antioxidants that can scavenge free radicals.[8][9] This property is relevant for
applications in preventing oxidative degradation in various materials and potentially in
biological systems.

» Anti-inflammatory Activity: Some butylated phenols have demonstrated anti-inflammatory
effects.[11]
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» Other Bioactivities: Related compounds have also been investigated for antibiofilm and

phytotoxic activities.[12][13]

These activities suggest that 2-Bromo-4-tert-butyl-6-methylphenol could be a valuable lead

compound in the development of new therapeutic agents or stabilizing agents. Further

research is needed to elucidate its specific biological mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-Bromo-4-tert-
butyl-6-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600715#handling-and-storage-procedures-for-2-
bromo-4-tert-butyl-6-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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